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Compound of Interest

Compound Name: C18:1 Glucosyl ceramide-d5

Cat. No.: B15556904

Get Quote

This technical guide provides a comprehensive overview of the safety data for C18:1 Glucosyl
ceramide-d5, tailored for researchers, scientists, and professionals in drug development. The

information is compiled from available safety data sheets and product information for this

compound and structurally similar ceramides.

Section 1: Product Identification and Properties
C18:1 Glucosyl ceramide-d5 is a deuterated form of glucosylceramide used in research,

particularly in mass spectrometry-based lipidomics as an internal standard.
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Identifier Value Source

Product Name C18:1 Glucosyl Ceramide-d5 [1]

Synonyms
D-glucosyl-β-1,1′-N-oleoyl-D-

erythro-sphingosine-d5
[1]

CAS Number 2260670-16-2 [1]

Molecular Formula C42H74D5NO8 [1]

Molecular Weight 731.11 g/mol [1][2]

Appearance Powder [1]

Purity >99% (TLC) [1]

Section 2: Hazard Identification and Classification
Based on available data for similar non-deuterated ceramides, C18:1 Glucosyl ceramide-d5 is

not classified as a hazardous substance according to the Globally Harmonized System (GHS).

[3] However, as the toxicological properties of this specific deuterated compound have not

been fully investigated, it is recommended to handle it with caution.[4]

Hazard Classification Value Source

GHS Classification Not classified [3]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [3]

HMIS-ratings Health: 0, Fire: 0, Reactivity: 0 [3]

Water Hazard Class

(Germany)
WGK 3 [1]

Section 3: Handling and Storage
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.
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Procedure Recommendation Source

Handling

Follow usual precautionary

measures for handling

chemicals. Avoid prolonged

exposure and breathing vapor

or dust.[3][4]

Storage
Store at -20°C.[1] Shipped on

dry ice.[1]

Incompatible Materials

No specific information

available; assume standard

precautions.

Fire and Explosion Hazard

Product is not flammable.[3]

Can emit toxic fumes under fire

conditions.[4]

Section 4: First-Aid and Emergency Procedures
In case of exposure, follow these first-aid measures.

Exposure Route First-Aid Measures Source

Inhalation
Move to fresh air. If symptoms

persist, consult a doctor.
[3]

Skin Contact

Wash with plenty of running

water and non-abrasive soap.

[4] The product is generally not

considered a skin irritant.[3]

Eye Contact

Rinse opened eye for several

minutes under running water.

[3]

Ingestion
If symptoms persist, consult a

doctor.[3]
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Section 5: Experimental Protocols and Personal
Protection
Personal Protective Equipment (PPE)

Equipment Specification Source

Respiratory Protection

Not generally required under

normal use.[3] Use approved

respirators if dust or vapor is

generated.[4]

Hand Protection

Handle with chemical-resistant

gloves. Inspect gloves prior to

use.

[4]

Eye Protection
Safety glasses or goggles are

recommended.
[4]

Skin and Body Protection
Wear appropriate protective

clothing.
[4]

Accidental Release Measures
In the event of a spill, follow this general protocol:

Wear appropriate PPE, including a respirator, gloves, and boots.

For solid spills, scoop up the material and place it into a suitable container for disposal.

Ventilate the area of the spill.

Wash the spill area after the material has been collected.

Section 6: Visual Guides
The following diagrams illustrate key safety workflows and logical relationships for handling

C18:1 Glucosyl ceramide-d5.
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Spill Occurs

Step 1: Personal Protection

Step 2: Containment & Cleanup Step 3: Decontamination Step 4: Disposal

Solid Spill of
C18:1 Glucosyl Ceramide-d5

Don Appropriate PPE:
- Respirator

- Chemical-resistant gloves
- Safety goggles

- Lab coat

Carefully scoop solid material
into a designated waste container.

Ventilate the area.
Wash the spill site thoroughly.

Dispose of waste and
contaminated PPE according

to institutional protocols.

Product Information

Potential Hazards Assessment

Required Protective Measures

C18:1 Glucosyl Ceramide-d5
(Solid Powder)

Inhalation of dust Direct skin or eye contact Accidental ingestion

Use in well-ventilated area
or with respiratory protection.

Wear gloves and
safety glasses.

Follow standard laboratory
hygiene practices.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. C18:1 Glucosyl Ceramide-d5 D-glucosyl-b-1,1 -N-oleoyl-D-erythro-sphingosine-d5,
powder 2260670-16-2 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15556904/docs?utm_src=pdf-body-img#in-depth-technical-safety-guide-for-c18-1-glucosyl-ceramide-d5
https://www.benchchem.com/product/b15556904?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://www.sigmaaldrich.com/SG/en/product/avanti/860673p
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. C18:1 Glucosyl ceramide-d5 | C42H79NO8 | CID 164516970 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. indofinechemical.com [indofinechemical.com]

To cite this document: BenchChem. [In-Depth Technical Safety Guide for C18:1 Glucosyl
Ceramide-d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556904/docs#in-depth-technical-safety-guide-for-
c18-1-glucosyl-ceramide-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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